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Cat. No.: B1193915 Get Quote

A Comparative Analysis of Metal Hydrides for Hydrogen Storage

This guide provides a comprehensive comparison of three prominent metal hydrides for

hydrogen storage: LaNi₅, TiFe, and sodium alanate (NaAlH₄). The analysis focuses on their

performance metrics, supported by experimental data, to assist researchers, scientists, and

drug development professionals in evaluating these materials for hydrogen storage

applications.

Performance Comparison
The selection of a suitable metal hydride for hydrogen storage depends on a variety of factors,

including its hydrogen carrying capacity, the conditions required for hydrogen uptake and

release, and its long-term stability. The following table summarizes the key performance

indicators for LaNi₅, TiFe, and catalyzed sodium alanate.
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Property LaNi₅ TiFe
Catalyzed Sodium
Alanate (NaAlH₄)

Gravimetric Capacity ~1.4 wt%[1][2]

~1.87 wt%

(theoretical)[3], ~1.7-

1.8 wt%

(experimental)[4]

Up to 5.6 wt%

(theoretical), ~5 wt%

(practical with

catalyst)[5]

Volumetric Capacity ~115 kg H₂/m³[1][6] ~105 kg H₂/m³[3]
~54 kg/m ³ (for Ti-

doped NaAlH₄)[7]

Absorption Conditions
Room temperature,

0.3 MPa[1]

Room temperature,

~1.5 bar (first plateau)

[3]

100°C, 100 atm H₂[5]

Desorption Conditions
Room temperature,

0.2 MPa[1]

Room temperature,

pressure below

absorption[3]

80°C - 140°C[5]

Enthalpy of Formation
-29 to -32.6 kJ/mol

H₂[7]

-28.1 kJ/mol H₂

(β→α), -33.7 kJ/mol

H₂ (γ→β)[3]

Varies with catalyst,

~-37 kJ/mol H₂ (for Ti-

doped)

Entropy of Formation
~-70.7 to -74.9

J/K·mol H₂[8]

-106 J/K·mol H₂

(β→α), -132 J/K·mol

H₂ (γ→β)[3]

Varies with catalyst

Kinetics
Fast at room

temperature

Activation required,

then fast kinetics[9]

Sluggish without

catalyst, significantly

improved with

catalysts (e.g., Ti-

based)[5]

Cycling Stability

Good, with some

capacity loss over

many cycles

Good, but can be

affected by

impurities[3]

Stable with catalyst,

minimal capacity loss

over 50 cycles

reported[5]
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The characterization of metal hydrides for hydrogen storage involves a suite of experimental

techniques to determine their capacity, thermodynamics, and kinetics. Below are detailed

methodologies for key experiments.

Sieverts Method (Volumetric Analysis)
The Sieverts method is a widely used volumetric technique to measure the amount of gas

absorbed by a solid material.

Sample Preparation: A known mass of the metal hydride sample is loaded into a sample

holder of a known volume. The sample is then activated, typically by heating under vacuum,

to remove any surface contaminants and initial hydrogen.

System Calibration: The volume of the entire apparatus, including the reservoir, tubing, and

the sample holder, is precisely calibrated, often using a non-adsorbing gas like helium.

Hydrogen Dosing: A calibrated reservoir is filled with hydrogen gas to a known pressure. The

initial amount of hydrogen is calculated using an equation of state.

Absorption Measurement: The valve connecting the reservoir to the sample holder is

opened, allowing hydrogen to flow to the sample. As the sample absorbs hydrogen, the

pressure in the system decreases and eventually stabilizes.

Data Calculation: The amount of hydrogen absorbed by the sample is calculated from the

pressure difference before and after absorption, taking into account the calibrated volumes

and the temperature of the system.

Isotherm Construction: This process is repeated at different pressures to construct a

pressure-composition-isotherm (PCI) curve, which shows the relationship between hydrogen

pressure and the amount of hydrogen stored in the material at a constant temperature.

Gravimetric Analysis
Gravimetric analysis measures the change in mass of a sample as it absorbs or desorbs

hydrogen.

Sample Preparation: A small, known mass of the metal hydride is placed in a sensitive

microbalance that is enclosed in a chamber.
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System Purging: The chamber is purged with an inert gas and then evacuated to remove any

atmospheric contaminants.

Hydrogen Introduction: Hydrogen gas is introduced into the chamber at a controlled pressure

and temperature.

Mass Measurement: The microbalance continuously monitors the mass of the sample. An

increase in mass indicates hydrogen absorption.

Kinetics and Capacity: The rate of mass change provides information about the absorption

kinetics, and the total mass gained at saturation gives the gravimetric hydrogen storage

capacity.

Desorption Measurement: For desorption studies, the hydrogen pressure is reduced, and the

sample may be heated. The decrease in mass is monitored to determine the amount of

hydrogen released.

Temperature Programmed Desorption (TPD)
TPD is used to study the desorption kinetics and determine the activation energy for hydrogen

release.

Sample Hydriding: The metal hydride sample is first fully hydrided.

Inert Gas Flow: The sample is placed in a reactor under a constant flow of an inert gas (e.g.,

Argon).

Controlled Heating: The temperature of the sample is increased at a constant, linear rate.

Desorption Monitoring: As the temperature rises, hydrogen is desorbed from the sample and

carried by the inert gas stream to a detector, typically a thermal conductivity detector (TCD)

or a mass spectrometer.

Data Analysis: The detector signal is plotted as a function of temperature, resulting in a TPD

spectrum. The temperature at which the desorption rate is maximum (the peak temperature)

is related to the activation energy of desorption. By performing TPD experiments at different
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heating rates, the activation energy can be calculated using methods like the Kissinger

analysis.

Visualizations
The following diagrams illustrate the experimental workflows for characterizing metal hydrides.
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Overall workflow for metal hydride characterization.
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Workflow for the Sieverts method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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